Cas no 392290-69-6 (2-(4-chlorophenoxy)-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 392290-69-6
• MF: C₁₈H₁₅ClN₄O₃S₂
• MW: 434.919699907303
• CID: 6157809
• PubChem ID: 4137020
• Update Time: 2025-06-08

2-(4-chlorophenoxy)-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• SR-01000005917-1
• 2-(4-chlorophenoxy)-N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide
• 392290-69-6
• N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-2-(4-chlorophenoxy)acetamide
• Oprea1_351312
• SR-01000005917
• AKOS024576536
• F0417-0017
• 2-(4-chlorophenoxy)-N-(5-{[(phenylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide

• Inchi： 1S/C18H15ClN4O3S2/c19-12-6-8-14(9-7-12)26-10-15(24)21-17-22-23-18(28-17)27-11-16(25)20-13-4-2-1-3-5-13/h1-9H,10-11H2,(H,20,25)(H,21,22,24)
• InChI Key： YRAHSZTXSUKKQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NC1=NN=C(S1)SCC(NC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 434.0274104g/mol
• Monoisotopic Mass: 434.0274104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 147Ų

Additional information on 2-(4-chlorophenoxy)-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide

Introduction to 2-(4-chlorophenoxy)-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide (CAS No. 392290-69-6)

The compound 2-(4-chlorophenoxy)-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide, identified by its CAS number 392290-69-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and promising biological activities, making it a subject of intense research interest. The compound’s molecular framework integrates several pharmacophoric elements that contribute to its potential therapeutic applications, particularly in the realm of medicinal chemistry and drug discovery.

At the core of this compound’s structure lies a thiadiazole core, which is a well-documented scaffold in medicinal chemistry. Thiadiazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 4-chlorophenoxy group further enhances the compound’s pharmacological profile by introducing lipophilicity and electronic modulation. This group is commonly found in many bioactive molecules and has been shown to improve membrane permeability and binding affinity to biological targets.

The 5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl moiety adds another layer of complexity to the molecule. This substituent combines the rigidity of the thiadiazole ring with the polar characteristics of the phenylcarbamoyl and methylsulfanyl groups. Such structural features are often engineered to optimize interactions with biological receptors, enhancing both potency and selectivity. The incorporation of these elements suggests that this compound may exhibit multiple modes of action, making it a versatile candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how this compound interacts with biological systems. Studies indicate that the acetamide functional group in the molecule plays a crucial role in modulating its pharmacokinetic properties. Acetamides are known to enhance solubility and metabolic stability, which are critical factors for drug efficacy and bioavailability. By integrating this group into the molecular structure, researchers aim to improve the overall pharmacological profile of the compound.

The synthesis of 2-(4-chlorophenoxy)-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide involves a multi-step process that requires precise control over reaction conditions. Key synthetic steps include condensation reactions between appropriate precursors, followed by functional group transformations such as chlorination and sulfanylation. The use of advanced catalytic systems has been reported to enhance yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

One of the most compelling aspects of this compound is its potential application in addressing emerging therapeutic challenges. For instance, research has highlighted its activity against resistant bacterial strains, where traditional antibiotics have shown limited efficacy. The unique combination of structural elements in this molecule allows it to disrupt bacterial cell wall synthesis and other vital metabolic pathways. This makes it a promising candidate for developing novel antibiotics that can overcome existing resistance mechanisms.

In addition to its antibacterial properties, preliminary studies suggest that 2-(4-chlorophenoxy)-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide may exhibit anti-inflammatory effects. Inflammation is a central mechanism in many chronic diseases, including cardiovascular disorders and autoimmune conditions. By targeting inflammatory pathways, this compound could offer therapeutic benefits beyond its primary antibacterial applications. Further research is needed to elucidate its exact mechanisms of action and potential side effects.

The development of new pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The synthesis and characterization of 392290-69-6 exemplify this collaborative approach. Researchers have leveraged cutting-edge techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm the molecular structure and purity of the compound. These analytical methods are essential for ensuring that the final product meets regulatory requirements before moving into preclinical testing.

Preclinical studies have begun to explore the safety and efficacy of 2-(4-chlorophenoxy)-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide in animal models. Initial results are encouraging, showing promising activity against various pathogens without significant toxicity at effective doses. These findings support further development efforts aimed at translating this laboratory discovery into clinical applications. However, additional studies are necessary to fully assess its therapeutic potential and optimize dosing regimens.

The future direction of research on this compound will likely focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying different parts of its molecular structure, researchers can fine-tune its biological activity while minimizing adverse effects. Such efforts are crucial for developing drugs that offer both efficacy and safety for patients worldwide.

In conclusion,392290-69-6 represents a significant contribution to modern pharmaceutical chemistry due to its innovative design and promising biological activities。 Its unique structural features position it as a valuable tool for addressing critical therapeutic challenges。 As research progresses，this compound holds great potential for improving human health through novel drug development。 The collaborative efforts of scientists across various disciplines underscore the importance of innovation in advancing medical science。